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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Fluorinert FC-40 as the

continuous oil phase in droplet-based microfluidics. This document outlines the key properties

of FC-40, detailed protocols for droplet generation, and specific applications in single-cell

analysis, digital droplet PCR (ddPCR), and high-throughput drug screening.

Introduction to Fluorinert FC-40 in Droplet
Microfluidics
Fluorinert FC-40 is a dense, inert, and biocompatible fluorinated oil, making it an excellent

choice for the continuous phase in water-in-oil droplet microfluidic systems.[1] Its high gas

permeability is advantageous for long-term cell culture within droplets, while its chemical

inertness prevents reactions with encapsulated biological or chemical entities.[2] The

immiscibility of FC-40 with aqueous solutions allows for the stable compartmentalization of

reactions in picoliter to nanoliter volume droplets. To prevent droplet coalescence and ensure

stability, especially during thermal cycling or long incubation periods, the use of a biocompatible

surfactant is crucial.[3]

Physicochemical Properties of Fluorinert FC-40
Understanding the physical properties of FC-40 is essential for designing and optimizing

microfluidic experiments. The following table summarizes its key characteristics.
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Property Value

Appearance Clear, colorless liquid

Density at 25°C 1.85 g/mL

Boiling Point 155 °C

Kinematic Viscosity at 25°C 1.8 cSt

Surface Tension 16 dynes/cm

Vapor Pressure at 25°C 432 Pa

Refractive Index 1.29

Chemical Family Perfluorocarbon

Core Protocol: Droplet Generation with FC-40
This protocol describes a general method for generating stable aqueous droplets in a

continuous phase of FC-40 using a standard microfluidic device with a flow-focusing or T-

junction geometry.

Materials
Fluorinert FC-40

Biocompatible Surfactant (e.g., Pico-Surf™, RAN Biotechnologies 008-FluoroSurfactant)

Aqueous Phase (e.g., cell culture medium, PCR master mix, drug solution)

Microfluidic device (PDMS or similar, with hydrophobic channel surfaces)

Syringe pumps

Syringes and tubing

Experimental Workflow: Droplet Generation
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Prepare Oil Phase:
Mix FC-40 with

2% (w/w) surfactant

Setup Syringe Pumps:
Load syringes with oil
and aqueous phases

Prepare Aqueous Phase:
(e.g., cells, reagents)

Connect tubing from
syringes to the

microfluidic device

Initiate Flow:
Oil: 300-600 µL/hr

Aqueous: 100 µL/hr

Droplet Generation:
Aqueous phase is sheared

into droplets

Collect Emulsion:
Droplets are collected

for downstream applications
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Read Droplet Fluorescence
(FAM and HEX channels)

Gate Droplet Populations:
Negative, FAM+, HEX+,

FAM+/HEX+

Count Droplets
in Each Population

Apply Poisson Statistics

Calculate Absolute
Concentration of

Wild-Type and Mutant DNA
 

Generate Drug
Concentration Gradient

Co-encapsulate Cells
and Drug in Droplets

Prepare Cell
Suspension

Incubate Droplets

Add Viability
Reagent

Read Droplet
Fluorescence

Generate Dose-Response
Curve and Determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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